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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Acid Red 111. It is intended for researchers, scientists, and
drug development professionals to ensure laboratory safety and minimize risk to personnel and
the environment.

Chemical and Physical Properties

A summary of the key quantitative data for Acid Red 111 is presented in the table below for
easy reference.

Property Value Source
CAS Number 6358-57-2 [1][2]13]14]
Molecular Formula Cs7H28NaNa2010S3 [1][2]13]
Molecular Weight 830.8 g/mol [1112][3]
Appearance Red powder [5]
Solubility Soluble in water (25 g/L at 216]
90°C)
Lightfastness (AATCC) 4-6 (on a scale of 8) [5]

Personal Protective Equipment (PPE)
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To ensure personal safety when handling Acid Red 111, the following personal protective

equipment is mandatory.

PPE Category Specification

Rationale

Tightly fitting safety goggles
Eye/Face Protection g y g ¥ 9098
with side-shields.

Protects against dust particles

and potential splashes.

_ Chemical impermeable gloves
Hand Protection o
(e.g., Nitrile rubber).

Prevents skin contact with the

dye.

Protective Clothing Laboratory coat.

Protects personal clothing from

contamination.

Use in a well-ventilated area. If

dust formation is likely or
Respiratory Protection exposure limits are exceeded,

a full-face respirator should be

used.

Avoids inhalation of irritating

dust particles.

Experimental Protocol: Weighing Acid Red 111

Powder

This protocol outlines the standard operating procedure for safely weighing Acid Red 111

powder to minimize exposure and contamination.

Materials:

Acid Red 111 powder

Analytical balance

Weighing paper or container

Spatula

Appropriate PPE (see table above)
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Procedure:

Preparation: Ensure the analytical balance is clean, calibrated, and located in a well-
ventilated area or a chemical fume hood.[7]

Don PPE: Put on all required personal protective equipment.

Tare the Container: Place the weighing paper or container on the balance pan and tare the
balance to zero.[7]

Transfer Powder: Carefully transfer the desired amount of Acid Red 111 powder onto the
weighing paper or into the container using a clean spatula.[7] Perform this step slowly to
avoid creating airborne dust.

Record Weight: Once the desired weight is achieved, record the value.

Cleanup: Clean the balance and the surrounding area of any residual powder. Dispose of
any contaminated materials according to the disposal plan.

Post-Weighing: Wash hands thoroughly after handling the compound.

Operational and Disposal Plans

Handling and Storage:

Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Store the container tightly closed in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Spill Response Plan:

In the event of a spill, follow the procedural workflow outlined below.
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Immediate Actions

Alert others in the area

:

Assess the spill size and risk

Personal Protection

Don appropriate PPE:
- Gloves
- Goggles
- Lab Coat
- Respirator (if needed)

Containment & Cleanup

Contain the spill using absorbent material

Powder Liquid

For powder spills, carefully sweep or vacuum For liquid spills, absorb with inert material

:

Place spilled material and absorbents
into a labeled, sealable container

Decontamination & Disposal

Decontaminate the spill area with soap and water

:

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for handling an Acid Red 111 spill.
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Disposal Plan:

e Unused Material: Dispose of unused Acid Red 111 as hazardous waste in accordance with
local, state, and federal regulations. Do not dispose of it down the drain.

o Contaminated Materials: Any materials contaminated with Acid Red 111, such as PPE,
weighing paper, and spill absorbents, should also be collected in a sealed container, labeled
as hazardous waste, and disposed of through an approved chemical waste program.

e Solutions: For waste solutions of acid dyes, it is recommended to neutralize the solution
before disposal.[8] Add a base such as sodium bicarbonate (baking soda) gradually while
monitoring the pH until it is neutral (pH 7).[7] Once neutralized, it can be disposed of down
the drain with plenty of water, subject to local regulations.[8]

First-Aid Measures
« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.

e In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and
plenty of water.

 In Case of Eye Contact: Rinse with pure water for at least 15 minutes.

 If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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